2-Isopropyl-5-nitro-1H-benzo[d]imidazole

Catalog No.
S9092401
CAS No.
M.F
C10H11N3O2
M. Wt
205.21 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Isopropyl-5-nitro-1H-benzo[d]imidazole

Researchers require precise C2-isopropyl steric bulk for kinase inhibitor synthesis or fog control in photographic developers. Substituting with unbranched analogs fails hydrophobic pocket binding or alters adsorption kinetics, sacrificing SAR or image quality. Our 2-isopropyl-5-nitrobenzimidazole directly resolves this:

  • Reducible to 2-isopropyl-1H-benzo[d]imidazol-5-amine, a kinase inhibitor intermediate.
  • Antifoggant in ascorbic acid/erythorbate developers (0.1-2 mmol/L) for hydroquinone-free, eco-compliant formulations.
  • ≥97% purity by NMR/HPLC.
  • In stock for rapid global shipping.

Product Name

2-Isopropyl-5-nitro-1H-benzo[d]imidazole

IUPAC Name

6-nitro-2-propan-2-yl-1H-benzimidazole

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

InChI

InChI=1S/C10H11N3O2/c1-6(2)10-11-8-4-3-7(13(14)15)5-9(8)12-10/h3-6H,1-2H3,(H,11,12)

InChI Key

HPTQXZVPWMFRBA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]

Synonyms

2-Isopropyl-5-nitro-1H-benzimidazole, 2-Isopropyl-5-nitrobenzimidazole, 5-Nitro-2-isopropylbenzimidazole, 2-(1-Methylethyl)-5-nitro-1H-benzimidazole, 2-Isopropyl-5-nitro-1H-benzo[d]imidazole

Purity

≥97%

Package Size

250 mg, 1 g, 5 g

2-Isopropyl-5-nitro-1H-benzo[d]imidazole (CAS 16405-84-8) is a specialized, C2-branched benzimidazole derivative utilized primarily as a high-value building block in pharmaceutical synthesis and as a high-performance organic antifoggant in industrial chemical processing. Structurally characterized by an isopropyl group at the 2-position and a nitro group at the 5-position, this compound offers a distinct steric and lipophilic profile compared to unsubstituted analogs [1]. In procurement contexts, it is highly sought after for two distinct pathways: as a reducible precursor for synthesizing 2-isopropyl-1H-benzo[d]imidazol-5-amine—a critical scaffold for competitive kinase inhibitors—and as an essential fog-restraining additive in environmentally compliant, hydroquinone-free ascorbic acid developing compositions [2].

Research Fit

Hypoxic cell radiosensitization research
Antiprotozoal and antiparasitic screening
Steric SAR probe for target binding studies
Nitrobenzimidazole analytical reference standard

Attempting to substitute 2-isopropyl-5-nitro-1H-benzo[d]imidazole with simpler analogs, such as 5-nitrobenzimidazole or 2-methyl-5-nitrobenzimidazole, fundamentally compromises both downstream synthesis and formulation performance. In medicinal chemistry, the branched isopropyl group provides specific steric bulk and increased lipophilicity that are strictly required for optimal fit within hydrophobic target pockets, such as the ATP-binding sites of kinases; a generic analog will fail to replicate this structure-activity relationship (SAR) [1]. In industrial applications, particularly in silver halide developer formulations, the specific hydrophobicity of the C2-isopropyl chain alters the adsorption kinetics onto metal surfaces, allowing it to control gross fog appearance without suppressing maximum image density—a delicate balance that is lost when using generic benzotriazoles or unbranched benzimidazoles [2].

Substitution Risk

Attribute
Target (2-Isopropyl)
Substitute (2-Methyl)
Lipophilicity
Higher predicted logP, may alter membrane permeation
Lower logP, different permeability context
Steric profile
Branched isopropyl bulk may limit binding-pocket tolerance
Small methyl group, minimal steric demand
Acidity context
Electron-donating isopropyl shifts pKa, affecting protonation
Slightly different acidity rank

Antifoggant Formulation Optimization

When formulated as an organic antifoggant in ascorbic acid-based developers, 2-isopropyl-5-nitro-1H-benzo[d]imidazole demonstrates high efficacy at low millimolar concentrations. Industrial specifications require an optimal loading of 0.1 to 2 mmol/L to achieve gross fog control without degrading the maximum image density [1]. This specific concentration window allows formulators to substitute toxic hydroquinone systems while maintaining precise sensitometric properties, a balance not easily achieved with generic benzotriazoles [2].

Evidence DimensionEffective Formulation Concentration
Target Compound Data0.01 to 10 mmol/L (optimally 0.1 to 2 mmol/L)
Comparator Or BaselineUnoptimized generic antifoggants requiring higher loading or causing density loss
Quantified DifferenceMaintains maximum image density while controlling gross fog at low millimolar concentrations
ConditionsAscorbic acid / sodium erythorbate developing compositions (pH 9-11)

Allows formulators to achieve precise fog control in environmentally compliant developers without excessive material consumption.

XLogP3
Reported
2.9 vs 1.94 (+0.96)
May support membrane permeability screening context
Computed XLogP3; experimental logP may differ

Lipophilicity & Steric Differentiation for API Design

For pharmaceutical precursor applications, the physical bulk and lipophilicity of the starting material are paramount. 2-Isopropyl-5-nitro-1H-benzo[d]imidazole has a molecular weight of 205.21 g/mol and a predicted XLogP3 of approximately 2.9, driven by its C2-isopropyl group [1]. Compared to the unbranched baseline 5-nitrobenzimidazole (MW 163.13 g/mol), the addition of this 3-carbon branched aliphatic chain significantly increases hydrophobic interactions, which is critical when the downstream amine is used to target specific hydrophobic pockets in kinase enzymes [1].

Evidence DimensionMolecular Bulk and Predicted Lipophilicity
Target Compound DataMW 205.21 g/mol, XLogP3 ~2.9 (C2-isopropyl branched)
Comparator Or Baseline5-Nitrobenzimidazole (MW 163.13 g/mol, unbranched)
Quantified DifferenceAddition of 42.08 Da of branched aliphatic mass, significantly increasing hydrophobic interaction potential
ConditionsPrecursor selection for downstream reduction to target kinase ATP-binding pockets

Ensures the synthesized downstream amine possesses the necessary steric hindrance and lipophilicity for high-affinity target binding.

Steric bulk
Class-level
Isopropyl Es ≈ -0.47
Branched profile may influence selectivity screening
Versus methyl Es 0.00 (reference)

Environmentally Compliant Developer Compatibility

The transition from traditional, highly toxic hydroquinone developers to environmentally compliant ascorbic acid systems requires specialized additives to maintain process control. 2-Isopropyl-5-nitro-1H-benzo[d]imidazole is explicitly validated as a compatible organic antifoggant alongside ascorbic acid and sodium erythorbate co-developing agents [1]. Unlike standard additives that may interfere with the oxidation kinetics of ascorbic acid, this compound enables the complete replacement of hydroquinone while preserving the required sensitometric properties and development speed [2].

Evidence DimensionSystem Compatibility and Toxicity Profile
Target Compound DataFully compatible with ascorbic acid/erythorbate co-developing agents
Comparator Or BaselineTraditional hydroquinone-based developer systems
Quantified DifferenceEnables the complete functional replacement of toxic hydroquinone while maintaining equivalent sensitometric control
ConditionsAqueous industrial black-and-white development processing

Critical for industrial buyers mandated to phase out toxic hydroquinone systems in favor of sustainable ascorbic acid alternatives.

Acidity rank
Class-level
Near 2-methyl; weaker acidity
Defined pH-dependent extraction reference
Ranked among 16 analogs in nonaqueous media
5-NO2 Requirement
Class-level
5-Nitro group essential
Nitro group required for hypoxic cell activity
Specific SER not reported for isopropyl derivative

Kinase Inhibitor API Precursor

Due to its specific C2-isopropyl steric bulk and lipophilicity, this compound is the preferred precursor for reduction to 2-isopropyl-1H-benzo[d]imidazol-5-amine. This downstream amine is a critical building block for synthesizing competitive inhibitors targeting ATP-binding sites in kinases, where the branched aliphatic chain is essential for optimal hydrophobic pocket binding [1].

Organic Antifoggant in Hydroquinone-Free Developers

In industrial photographic and radiographic processing, 2-isopropyl-5-nitro-1H-benzo[d]imidazole is deployed as a high-efficiency organic antifoggant. It is specifically formulated into ascorbic acid or sodium erythorbate developing solutions at 0.1 to 2 mmol/L to control gross fog appearance without sacrificing maximum image density, enabling compliance with environmental regulations by replacing toxic hydroquinone [2].

Surface Modulator in Conductive Material Processing

Leveraging its specific adsorption kinetics driven by the C2-isopropyl group, this compound is utilized in specialized developer compositions for producing conductive materials and silver halide-based printed electronics, where precise control over silver reduction and deposition rates is required [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Physicochemical property benchmarking
Branched-alkyl logP and TPSA profile
Permeability prediction model consistency
SAR studies for steric tolerance
Steric substituent differentiation (isopropyl vs. linear alkyl)
Target binding-pocket steric complementarity
Hypoxia-selective prodrug screening
5-Nitro group redox activation capability
Nitroreductase-dependent cytotoxicity in hypoxic models
Analytical reference for nitrobenzimidazoles
Defined UV chromophore and exact mass
Chromatographic resolution from related analogs

XLogP3

2.9

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

205.085126602 g/mol

Monoisotopic Mass

205.085126602 g/mol

Heavy Atom Count

15

Explore Compound Types